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Compound of Interest
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Cat. No.: B1221849

An objective analysis of two primary nitrogen sources for crop production, supported by
experimental data and detailed methodologies.

As the global demand for food continues to rise, the efficient use of nitrogen fertilizers is
paramount for sustainable agriculture. Among the most widely used nitrogen sources are
ammonia (most commonly in the form of anhydrous ammonia) and urea. The choice between
these two fertilizers can have significant impacts on crop yield, soil health, and environmental
quality. This guide provides a comprehensive comparison of ammonia and urea, drawing on
data from various agricultural studies to inform researchers, scientists, and agricultural
professionals.

Performance Comparison: Ammonia vs. Urea

The relative performance of ammonia and urea as nitrogen fertilizers is influenced by a
multitude of factors including soil type, climate, crop species, and application methods. Below is
a summary of key performance indicators from comparative studies.
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Performance
Indicator

Ammonia
(Anhydrous)

Urea

Key Findings from
Studies

Crop Yield

Often shows higher or
comparable yields to
urea, particularly

when injected.

Can have lower or
comparable yields,
with losses possible
through volatilization if

not incorporated.

A two-year study on
direct-seeded rice
found that pre-crop
anhydrous ammonia
yielded 53% more
grain than the nil-N
control, while the full
urea treatment yielded
22% more.[1] In some
studies on wheat,
there was no
consistent difference
in yield between
anhydrous ammonia
and urea.[2] However,
other research has
shown ammonium
nitrate (a product
derived from
ammonia) to be
superior to urea in

wheat yield.[3]

Soil Acidification

Generally has a
higher acidifying effect
on soil over the long

term.

Also contributes to soil
acidification, but often
to a lesser extent than

anhydrous ammonia.

After nine years of
application at 180 kg
N ha~t, anhydrous
ammonia lowered soil
pH to 4.2, compared
to 5.2 in the
unfertilized control.[4]
Both urea and
ammonium sulfate
application lead to a
decrease in soil pH,

with the effect being
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more pronounced with

ammonium sulfate.[5]

[6]

Ammonia

Volatilization

Negligible when
properly injected into

the soil.

High potential for
nitrogen loss as
ammonia gas,
especially when
surface-applied

without incorporation.

[7181e]

Gaseous loss of
ammonia is negligible
from injected
anhydrous ammonia.
[2] Surface-applied
urea can lose up to
60% of its nitrogen
through ammonia
volatilization under
worst-case scenarios.
[7] Losses are
influenced by soll
moisture,
temperature, and pH.
[8][10]

Nitrous Oxide (N20)

Emissions

Can lead to higher
N20 emissions,
particularly in

concentrated bands.

N20 emissions can be
lower than anhydrous
ammonia but are still

significant.

In a study on
cornfields, cumulative
N20 emissions were
higher for anhydrous
ammonia (16.89 kg
N20-N ha™1)
compared to urea
(14.07 kg N20O-N ha™?1)
in a year with high N
loss potential.[11]
Several field
experiments have
indicated that locally
concentrated,
alkaline-forming
fertilizers like
anhydrous ammonia
produce more N20O

than evenly dispersed
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fertilizers.[12]
Conversely, some
research suggests
urea fertilization can
significantly promote

N20 emissions.[13]

The efficiency of
Can be lower due to )
) o nitrogen recovery by
Generally high due to volatilization losses, ]
perennial ryegrass

Nitrogen Use subsurface but this can be )
o o N ) was higher for
Efficiency (NUE) placement, minimizing  mitigated with urease ] ]
o ammonium nitrate
losses. inhibitors or

(95%) compared to

incorporation.
urea (60%).[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of experimental protocols used in studies comparing ammonia and urea.

Study on Soil Acidification and Nutrient Availability

o Objective: To quantify the long-term acidifying effects of urea and anhydrous ammonia.

» Experimental Design: Nitrogen was injected annually at rates of 45, 90, and 180 kg ha~* into
a Dark Brown loam. A control treatment with no nitrogen was included.

 Fertilizer Application: Both urea and anhydrous ammonia were injected to a depth of 0.1
meters.

e Soil Sampling and Analysis: Soil pH was measured in a CaClz solution. Exchangeable base
cations and acidity were also determined. Soil solution was analyzed for manganese and
nutrient ratios at different time points after fertilizer injection.

e Duration: The study was conducted over a period of 9 years.[4]

Study on Nitrous Oxide Emissions in Corn Production

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/bk-2011-1072.ch011
https://pmc.ncbi.nlm.nih.gov/articles/PMC11052285/
https://www.researchgate.net/publication/226459508_The_comparative_effects_of_ammonium_nitrate_urea_or_a_combined_ammonium_nitrateurea_granular_fertilizer_on_the_efficiency_of_nitrogen_recovery_by_perennial_ryegrass
https://www.benchchem.com/product/b1221849?utm_src=pdf-body
https://www.benchchem.com/product/b1221849?utm_src=pdf-body
https://www.benchchem.com/product/b1221849?utm_src=pdf-body
https://harvest.usask.ca/items/7adb1db0-5fbb-4f22-b5c4-93197ed66488
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Objective: To evaluate the effect of anhydrous ammonia, urea, and polymer-coated urea on
N20 emissions in continuous corn production.

Experimental Design: Treatments included a control (no nitrogen), anhydrous ammonia,
urea, and polymer-coated urea (ESN).

Fertilizer Application: Nitrogen was applied at a rate of 110 kg N ha~* in the first year and
180 kg N ha~tin the following two years.

Gas Sampling and Analysis: Soil N20O fluxes were measured using vented non-steady state
closed chambers. Gas samples were analyzed using a gas chromatograph. Measurements
were taken one to three times per week early in the growing season and less frequently later
on.

Data Collection: Cumulative emissions were calculated for the growing season. Emissions
per unit of corn yield and as a percentage of applied nitrogen were also determined.[11]

General On-Farm Nitrogen Rate Trial Protocol

Objective: To identify agronomically and economically optimal nitrogen rates for corn
production.

Experimental Design: The protocol suggests a minimum of five different nitrogen rates.
Treatments should be replicated at least twice, preferably three or four times, in a
randomized block design.

Plot Dimensions: Each treatment plot should be at least 500 feet long. The width should be
equal to two or more combine header widths to allow for harvesting the center of each plot to
avoid border effects.

Data Collection: Key data to be collected includes crop yield and grain moisture content from
each plot. This data is then used for statistical analysis to determine the optimal nitrogen
rate.[15]

Visualization of Nitrogen Transformation and Plant
Uptake
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The following diagrams illustrate the pathways of ammonia and urea from application to plant

uptake and assimilation.
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Caption: Transformation pathways of urea and anhydrous ammonia in the soil, plant uptake,

and potential loss mechanisms.
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Caption: Simplified signaling pathway for the assimilation of ammonium and nitrate within plant
root cells.

Conclusion

The selection of a nitrogen source between ammonia and urea is a critical decision in
agricultural management with no one-size-fits-all answer. Anhydrous ammonia, when properly
injected, offers high nitrogen use efficiency and can lead to excellent crop yields. However, its
application requires specialized equipment and it has a greater potential for soil acidification
over time. Urea is easier to handle and apply, but it is susceptible to significant nitrogen loss
through ammonia volatilization if not incorporated into the soil, which can reduce its efficiency
and economic viability.[7] Environmental considerations, such as the potential for nitrous oxide
emissions, further complicate the decision. Ultimately, the optimal choice will depend on a
careful evaluation of specific field conditions, available equipment, crop requirements, and
environmental stewardship goals. Future research should continue to focus on developing and
refining application technologies and fertilizer formulations, such as the use of inhibitors, to
maximize nitrogen use efficiency and minimize environmental impacts for both ammonia and
urea-based systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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